[2-(4-Trifluoromethyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester

• CAS No.: 820960-24-5
• Molecular Formula: C13H10F3NO2S
• Molecular Weight: 301.29 g/mol
• IUPAC Name: methyl 2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C13H10F3NO2S/c1-19-11(18)6-10-7-20-12(17-10)8-2-4-9(5-3-8)13(14,15)16/h2-5,7H,6H2,1H3
• InChI Key: MKQCXRKVHVWTHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CSC(=N1)C2=CC=C(C=C2)C(F)(F)F

Description

[2-(4-Trifluoromethyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H10F3NO2S and its molecular weight is 301.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [2-(4-trifluoromethyl-phenyl)-thiazol-4-yl]-acetic acid (3 g, 10.4 mmol) and p-toluenesulfonic acid mono-hydrate (0.5 g, 2.6 mmol) in methanol (30 ml) and trimethyl orthoformate (2 ml) was heated under reflux for 5 hours. After neutralization with aqueous sodium bicarbonate solution and evaporation of the solvents under reduced pressure, the residue was redissolved in tert-butyl methyl ether and dried over anhydrous sodium sulfate. Evaporation of the solvent gave 2.65 g (8.8 mmol, 84%) of [2-(4-trifluoromethyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester as light brown solid.